L-ORNITHINE:HCL (5,5-D2)

Specification

• Molecular Weight: 170.63

Introduction

Chemical Characteristics and Structure

L-Ornithine:HCl (5,5-D2) is a deuterium-labeled form of L-ornithine hydrochloride, containing two deuterium atoms at the terminal carbon position. This specialized amino acid derivative maintains the core functionality of ornithine while providing a distinct molecular signature for analytical applications.

Basic Chemical Properties

L-Ornithine-d2 hydrochloride possesses several notable chemical properties that define its behavior in solution and experimental systems:

Property	Value
Chemical Formula	C₅H₁₁D₂ClN₂O₂
Molecular Weight	170.63 g/mol
CAS Number	2483831-42-9
Physical Form	Powder
Solubility	50 mg/mL in H₂O (293.03 mM) with ultrasonic warming to 60°C
Storage Conditions	4°C, protected from moisture and light

The compound features a central carbon backbone with strategically positioned functional groups, including two deuterium atoms replacing hydrogen at the 5-position, which provides its unique analytical properties.

Structural Identifiers and Representations

The unique structural characteristics of L-Ornithine:HCl (5,5-D2) can be represented through various chemical notation systems that enable precise identification:

Identifier Type	Representation
IUPAC Name	(2S)-2,5-diamino-5,5-dideuteriopentanoic acid;hydrochloride
InChI	InChI=1S/C5H12N2O2.ClH/c6-3-1-2-4(7)5(8)9;/h4H,1-3,6-7H2,(H,8,9);1H/t4-;/m0./s1/i3D2;
InChIKey	GGTYBZJRPHEQDG-UWCRBIBNSA-N
SMILES	[2H]C([2H])(CCC@@HN)N.Cl
Parent Compound	CID 59373184 ((2S)-2,5-diamino-5,5-dideuteriopentanoic acid)

Biochemical Significance and Metabolic Role

Role in the Urea Cycle

L-Ornithine hydrochloride, the non-deuterated parent compound, plays a crucial role in the urea cycle, serving as a key intermediate in the process of nitrogen waste elimination. The deuterated variant maintains these biochemical properties while providing a traceable form for metabolic studies.

The urea cycle operates primarily in the liver and serves as the main pathway for converting excess nitrogen into urea for excretion. L-Ornithine functions as both a starting point and an end product in this cyclical process, making it essential for nitrogen homeostasis. The deuterated version allows researchers to track the amino acid's metabolic fate without altering its functional role.

Growth Hormone Stimulation

One of the most significant physiological effects associated with L-ornithine is its ability to stimulate growth hormone release. Studies have demonstrated that L-ornithine administration can enhance growth hormone secretion, particularly when combined with physical exercise such as strength training.

The growth hormone-stimulating effect occurs through ornithine's interaction with the pituitary gland, which subsequently accelerates the metabolism of carbohydrates, proteins, and lipids. This property makes L-ornithine of particular interest in sports nutrition research and performance enhancement studies.

Research Applications and Findings

Effects on Growth Hormone Secretion

A notable study examined the effects of L-ornithine hydrochloride ingestion on serum growth hormone secretion response after strength training in young men without regular high-intensity exercise habits. The research revealed significant findings regarding ornithine's physiological impact:

Parameter	L-Ornithine Hydrochloride Group	Placebo Group	Statistical Significance
Serum Growth Hormone Change	~200% increase from baseline	Minimal change	t = 1.91, p = .044, ES = .75
Serum Ornithine Level	~300 nmol/l (500% increase)	Minimal change	F = 280.98, p = 0.000, ηp² = 0.96
Time to Peak Concentration	~60 minutes after oral ingestion	N/A	Statistically significant

The study demonstrated that serum growth hormone levels at 30 minutes post-exercise were significantly greater in subjects who ingested L-ornithine hydrochloride compared to those who received a placebo. This difference was substantial, with approximately a 200% increase in growth hormone levels compared to baseline measurements.

Anti-Fatigue Effects

Research has also indicated that L-ornithine supplementation may have notable anti-fatigue effects. These benefits appear to stem from several mechanisms:

• Reduction in hypothalamic-pituitary-adrenal (HPA) axis activity, which plays a central role in stress resistance

• Increased efficiency of energy consumption during physical exertion

• Enhanced ammonia excretion, reducing metabolic waste buildup

Studies have demonstrated improvements in subjective feelings of fatigue and fatigue-related sleep quality following ornithine supplementation. These findings suggest potential applications for L-ornithine in addressing fatigue-related conditions and improving recovery from intense physical activity.

Analytical Applications and Isotope Labeling

Significance of Deuterium Labeling

The incorporation of deuterium atoms at the 5,5-position creates a stable isotope-labeled variant that serves critical functions in analytical chemistry and metabolic research:

• Enables precise tracking of ornithine metabolism through mass spectrometry

• Serves as an internal standard for quantitative analysis

• Allows for metabolic pathway elucidation through isotope tracing

• Facilitates pharmacokinetic studies with minimal interference in biological systems

The strategic positioning of deuterium atoms at the terminal carbon ensures minimal isotope effects on biological activity while providing a distinct mass signature for analytical detection.

Availability and Catalog Information

L-Ornithine:HCl (5,5-D2) is commercially available from several suppliers specializing in stable isotope-labeled compounds. The compound is typically designated in catalogs with specific product codes:

Supplier Designation	Product Code	Isotopic Enrichment
Standard Form	DLM-6045	98% D
Alternative Labelings	DLM-6046 (4,4,5,5-D4)	95% D
	DLM-2969 (3,3,4,4,5,5-D6)	98% D
	DLM-6669 (D7)	98% D

These variations in deuterium labeling patterns provide researchers with options to select the most appropriate isotope pattern for specific experimental designs and analytical needs.

Desired Concentration	Stock Solution Volume Required
	For 1 mg
1 mM	5.8606 mL
5 mM	1.1721 mL
10 mM	0.5861 mL

To increase solubility, heating the solution to 37°C followed by ultrasonic bath treatment is recommended.

Form	Storage Condition	Recommended Usage Period
Powder	4°C, away from moisture and light	According to manufacturer guidelines
Stock Solution (-80°C)	Aliquot to avoid repeated freeze-thaw cycles	Within 6 months
Stock Solution (-20°C)	Aliquot to avoid repeated freeze-thaw cycles	Within 1 month

It is advisable to prepare separate packages of the solution to avoid product degradation caused by repeated freezing and thawing cycles.

Comparative Physiological Effects

Differences Between Trained and Untrained Subjects

Research on L-ornithine hydrochloride has revealed interesting differences in physiological responses between trained athletes and untrained individuals. These differential effects may be attributed to variations in receptor sensitivity and cellular adaptation mechanisms:

In untrained individuals, L-ornithine hydrochloride supplementation produces pronounced effects on growth hormone secretion, potentially because their receptors demonstrate heightened sensitivity to hormonal fluctuations. In contrast, experienced body builders or strength athletes may show more modest responses due to receptor desensitization from chronic training adaptations.

The physiological mechanisms underlying these differences involve:

• Training-induced changes in cell receptor sensitivity to growth hormone

• Differences in muscular adaptation potential between trained and untrained individuals

• Variations in satellite cell activation and incorporation patterns

• Altered baseline hormonal profiles in chronically trained versus untrained subjects

These findings underscore the importance of considering training status when evaluating the potential benefits of L-ornithine supplementation.